Cas no 182348-50-1 (6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine)

• Product Name: 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine
• CAS No: 182348-50-1
• MDL: MFCD04125373
• CID: 4621662
• Update Time: 2025-05-27

6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine

• MDL： MFCD04125373

Additional information on 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine

Introduction to 6-Chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine (CAS No. 182348-50-1)

6-Chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine, also known by its CAS number 182348-50-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine is characterized by a triazolopyridazine core with a chlorine substituent at the 6-position and a phenyl group attached to the amine nitrogen. This unique structural arrangement contributes to its pharmacological profile and makes it an attractive candidate for drug development. The triazolopyridazine scaffold is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets.

The synthesis of 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine can be achieved through various synthetic routes. One common method involves the reaction of 6-chloro-[1,2,4]triazolo[4,3-b]pyridazine with phenylamine in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This approach has been widely used due to its high yield and mild reaction conditions. Another synthetic route involves the condensation of 6-chloro-[1,2,4]triazolo[4,3-b]pyridazine with phenylisocyanate followed by hydrolysis to form the desired amine derivative.

In terms of biological activities, 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine has shown promising results in several areas. Recent studies have demonstrated its potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that this compound could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine has also exhibited significant antiviral activity against various viral strains. Research has shown that it can inhibit the replication of viruses such as influenza A virus and human immunodeficiency virus (HIV) by interfering with viral entry or replication processes. This broad-spectrum antiviral activity makes it an attractive candidate for the development of antiviral drugs.

In the realm of cancer research, 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine has shown promising anticancer properties. Studies have demonstrated its ability to induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings highlight its potential as a novel anticancer agent for the treatment of various malignancies.

To further understand the pharmacological profile of 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine, several in vitro and in vivo studies have been conducted. In vitro assays have shown that it exhibits high selectivity towards specific biological targets while demonstrating low cytotoxicity towards normal cells. In vivo studies using animal models have confirmed its efficacy in reducing inflammation and inhibiting tumor growth without significant side effects.

The pharmacokinetic properties of 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine have also been investigated. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties make it suitable for oral administration and long-term treatment regimens.

In conclusion, 6-chloro-N-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-amine (CAS No. 182348-50-1) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory, antiviral, and anticancer properties have been well-documented in recent research studies. Further investigations are warranted to fully explore its therapeutic potential and optimize its use in clinical settings.